Cas no 445475-48-9 (Pyridine, 2-(methylthio)-4-phenyl-)

• Product Name: Pyridine, 2-(methylthio)-4-phenyl-
• CAS No: 445475-48-9
• MF: C₁₂H₁₁NS
• MW: 201.287441492081
• CID: 2827881
• PubChem ID: 12045385
• Update Time: 2025-04-21

Pyridine, 2-(methylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID80476421
• Pyridine, 2-(methylthio)-4-phenyl-
• DTXCID80427231
• 445475-48-9

• Inchi： 1S/C12H11NS/c1-14-12-9-11(7-8-13-12)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： OSLBTCCTEOUURK-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.06122053Da
• Monoisotopic Mass: 201.06122053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.2Ų